Cas no 1350475-37-4 (Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester)

• Product Name: Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester
• CAS No: 1350475-37-4
• MF: C₁₀H₁₄O₅S₂
• MW: 278.345160961151
• MDL: MFCD29059333
• CID: 4586373
• PubChem ID: 118798430
• Update Time: 2025-06-07

Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• METHANESULFONIC ACID 2-(4-METHANESULFONYL-PHENYL)-ETHYL ESTER
• 4-(Methylsulfonyl)phenethyl methanesulfonate
• 2-(4-methylsulfonylphenyl)ethyl methanesulfonate
• W10641
• 2-(4-METHANESULFONYLPHENYL)ETHYL METHANESULFONATE
• 4-(Methylsulfonyl)phenethylmethanesulfonate
• AS-71219
• 1350475-37-4
• MFCD29059333
• CS-0036565
• AKOS027255613
• Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester

• MDL： MFCD29059333
• Inchi： 1S/C10H14O5S2/c1-16(11,12)10-5-3-9(4-6-10)7-8-15-17(2,13)14/h3-6H,7-8H2,1-2H3
• InChI Key： GKTCLNUKGQMSCS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CCOS(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 278.02826589g/mol
• Monoisotopic Mass: 278.02826589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94.3

Additional information on Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester

Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester: A Comprehensive Overview

Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester (CAS No. 1350475-37-4) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its ester functional group and the presence of a methanesulfonyl moiety, which imparts specific chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Synthesis

The molecular formula of Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester is C₁₃H₁₆O₅S₂, with a molecular weight of approximately 300.34 g/mol. The compound features an ester group (-COO-) and a methanesulfonyl group (-SO₂-CH₃) attached to a phenyl ring. The synthesis of this compound typically involves the esterification of methanesulfonic acid with 2-(4-methanesulfonyl-phenyl)ethanol in the presence of a suitable catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using solid acid catalysts and microwave-assisted reactions to improve yield and reduce by-products.

Physical and Chemical Properties

Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester is a colorless to pale yellow liquid at room temperature. It has a boiling point of around 180°C at reduced pressure and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound exhibits strong acidic properties due to the presence of the methanesulfonyl group, making it useful in various acid-catalyzed reactions. Additionally, its ester functionality provides reactivity for further chemical modifications, such as hydrolysis to form the corresponding carboxylic acid or transesterification to produce other esters.

Spectroscopic Analysis

The spectroscopic properties of Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester have been extensively studied using techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared), and MS (Mass Spectrometry). The NMR spectrum shows characteristic signals for the aromatic protons, methylene protons adjacent to the ester group, and the methyl protons of the methanesulfonyl moiety. The IR spectrum displays strong absorption bands for the C=O stretch of the ester group and the S=O stretch of the methanesulfonyl group. These spectroscopic data are crucial for confirming the identity and purity of the compound during synthesis and quality control processes.

Biological Activity and Applications

Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester has garnered significant attention in biological research due to its potential as a bioactive molecule. Studies have shown that compounds containing methanesulfonyl groups can exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, recent research has demonstrated that derivatives of this compound can inhibit specific enzymes involved in inflammatory pathways, making them promising candidates for developing new therapeutic agents.

In addition to its potential therapeutic applications, Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester is also used as an intermediate in the synthesis of other bioactive compounds. Its reactivity and functional groups make it an ideal starting material for constructing more complex molecules with desired biological activities. For example, it can be used in combinatorial chemistry approaches to rapidly generate libraries of compounds for high-throughput screening in drug discovery programs.

Safety Considerations

While Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols when working with this compound. It should be stored in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact and inhalation. In case of accidental exposure, appropriate first aid measures should be taken immediately.

Conclusion

Methanesulfonic Acid 2-(4-Methanesulfonyl-Phenyl)-Ethyl Ester (CAS No. 1350475-37-4) is a multifaceted organic compound with a rich chemical structure that offers numerous opportunities for both fundamental research and practical applications. Its unique combination of functional groups makes it valuable in various fields, from synthetic chemistry to pharmaceutical development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.